Cas no 88364-67-4 (5-Heptenenitrile, 3-(1-methylethenyl)-, (Z)-)

• Product name: 5-Heptenenitrile, 3-(1-methylethenyl)-, (Z)-
• CAS No: 88364-67-4
• MF: C₁₀H₁₅N
• MW: 149.2328
• CID: 635421
• PubChem ID: 71408749

5-Heptenenitrile, 3-(1-methylethenyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 5-Heptenenitrile, 3-(1-methylethenyl)-, (Z)-
• 3-prop-1-en-2-ylhept-5-enenitrile
• DTXSID30828532
• 88364-67-4
• 3-(Prop-1-en-2-yl)hept-5-enenitrile

• Inchi： InChI=1S/C10H15N/c1-4-5-6-10(7-8-11)9(2)3/h4-5,10H,2,6-7H2,1,3H3
• InChI Key： CCLLGVULJMUKEL-UHFFFAOYSA-N
• SMILES： CC=CCC(CC#N)C(=C)C

Computed Properties

• Exact Mass: 149.120449483g/mol
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų